3,5-di-tert-butyl-N-cyclohexyl-4-hydroxybenzenecarbothioamide

• IUPAC Name: 3,5-ditert-butyl-N-cyclohexyl-4-hydroxybenzenecarbothioamide
• InChI: InChI=1S/C21H33NOS/c1-20(2,3)16-12-14(13-17(18(16)23)21(4,5)6)19(24)22-15-10-8-7-9-11-15/h12-13,15,23H,7-11H2,1-6H3,(H,22,24)
• InChI Key: HAFHBGQTQVLWQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C(=S)NC2CCCCC2
• Molecular Formula: C21H33NOS
• Molecular Weight: 347.6 g/mol

Description

The compound “3,5-di-tert-butyl-N-cyclohexyl-4-hydroxybenzenecarbothioamide” is a derivative of benzenecarbothioamide, which is a type of aromatic compound. The “3,5-di-tert-butyl” indicates that there are two tert-butyl groups attached to the benzene ring at the 3rd and 5th positions. The “N-cyclohexyl” suggests that a cyclohexyl group is attached to the nitrogen atom of the carbothioamide group. The “4-hydroxy” indicates that there is a hydroxyl group (-OH) attached to the 4th position of the benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the benzene ring at its core, with the various groups attached at the specified positions. The presence of the tert-butyl groups, the cyclohexyl group, and the hydroxyl group would likely have significant effects on the compound’s physical and chemical properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems, often in a biological context. Without specific information or studies on this compound, it’s difficult to provide details on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information on this compound, it’s difficult to provide details on its safety and hazards.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in various fields, including organic chemistry, medicinal chemistry, materials science, and others.